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Compound of Interest

Compound Name: 2-IODOBUTANE-D9
CAS No.: 1219795-41-1
Cat. No.: B1149290

Get Quote

Executive Summary & Rationale

While Tetramethylsilane (TMS) remains the gold standard for

H and

C NMR referencing in organic solvents, its high volatility (b.p. 26.5°C) renders it unstable for
Variable Temperature (VT) experiments or long-term acquisition. 2-lodobutane-d9 (

) presents a robust alternative for specific applications in non-polar media.

Key Advantages:

¢ Thermal Stability: Boiling point of ~119°C allows for stable referencing in VT-NMR up to
100°C.
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o Multi-Nuclear Utility: Excellent reference for Deuterium (

H) NMR and Carbon-13 (
C) NMR due to distinct C-D coupling patterns.

o Chiral Probe Potential: As a chiral molecule, it can serve as a probe for evaluating chiral
solvating agents (CSAs) in racemic mixtures.

Critical Limitation: Unlike inert silanes, 2-iodobutane is an alkylating agent. It must be validated
for chemical inertness against nucleophilic analytes (e.g., amines, thiols) prior to use.

Technical Specifications

ble 1: Physicochemical ies of 2-lodol do

Property Value Relevance to NMR

Fully deuterated; "silent" in

Molecular Formula
H NMR (except residuals).

High mass minimizes

Molecular Weight ~193.08 g/mol )
evaporation loss.
N ) Suitable for high-temperature
Boiling Point 119-120°C o o
kinetics/monitoring.
. Ideal for hydrophobic/lipophilic
Solubility Chloroform, Benzene, Hexane
analytes.
Chirality Racemic (unless specified) Contains a stereocenter at C2.
B Electrophilic ( WARNING: Reacts with strong
Reactivity ]
active) nucleophiles.

Experimental Protocols
Protocol A: Chemical Stability Validation (The "Self-
Validating" Step)

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1149290/docs?utm_src=pdf-body#application-note-utilization-of-2-iodobutane-d9-as-a-specialized-nmr-internal-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Before using 2-iodobutane-d9 for quantification or referencing, you must prove it does not
react with your analyte.

Reagents:
e Analyte of Interest (10 mg)
e Solvent (e.g.,

JL210E]

e 2-lodobutane-d9 (5 L)

Workflow:

TO Acquisition: Dissolve analyte in solvent. Add 2-iodobutane-d9. Acquire a standard

H NMR (16 scans).

o Note: Since the standard is deuterated, you are looking for the absence of new peaks in
the proton spectrum, or changes in the analyte's chemical shifts.

Incubation: Heat the sample to the intended experimental temperature (e.g., 50°C) for 30
minutes inside the probe or a water bath.

T30 Acquisition: Acquire a second spectrum.

Difference Analysis: Subtract TO from T30.

o Pass Criteria: No new peaks >0.5% intensity. Integral ratios of analyte protons remain
constant.

o Fail Criteria: Appearance of peaks corresponding to alkylated products (e.g., N-sec-butyl
signals).

Protocol B: C NMR Referencing and Quantification

2-iodobutane-d9 is superior to TMS for
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C gNMR in long experiments because it does not evaporate.
Step-by-Step:
o Sample Prep: Prepare 600 pL of sample solution in a 5mm NMR tube.

o Standard Addition: Add 10 pL of 2-iodobutane-d9 using a gas-tight syringe (to prevent
evaporation during transfer).

o Parameter Setup:

o Pulse Sequence: Inverse Gated Decoupling (zgig) to suppress NOE enhancement for
guantification.

o Relaxation Delay (

): Setto
of the slowest relaxing carbon. (Note: Deuterated carbons relax slower; estimate
= 30-60s for high precision).
e Acquisition: Acquire
C spectrum.

o Referencing: Set the C2-I methine carbon (septet due to

) to 36.0 ppm (relative to TMS=0).

o Why C2? It is the most chemically distinct peak, deshielded by lodine, appearing in a clear
window (30-40 ppm).

Protocol C: Deuterium ( H) NMR Calibration
Used when analyzing deuterated APIs or metabolic tracers.
e Lock: Lock on the solvent (e.g.,

in non-deuterated solvent, or use the
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H signal of the standard if running in protonated solvent without lock).

e Acquisition: Observe the

H channel.

» Calibration: 2-iodobutane-d9 provides three distinct signal regions for checking linearity and
resolution:

o ~4.2 ppm (Methine, C-I)
o ~1.5-1.9 ppm (Methylene)[4]

o ~1.0 ppm (Methyls)

Visualization of Workflows
Figure 1: Decision Logic for Standard Selection

This diagram guides the researcher on when to substitute TMS with 2-iodobutane-d9.
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Is Solvent Polar (D20, DMSQO)?

Experimental Temp > 30°C? Use DSS or TSP

Does Analyte contain
strong nucleophiles
(NH2, SH, OH)?

STOP: Risk of Alkylation.
Use inert standard (e.g., HMDSO).

Use 2-lodobutane-d9

Click to download full resolution via product page

Caption: Logical framework for selecting 2-iodobutane-d9, emphasizing thermal requirements

and chemical compatibility.

Figure 2: Experimental Workflow for Stability Validation

A self-validating loop to ensure data integrity.

Mix Analyte +
2-lodobutane-d9

Acquire T=End Spectrum

Incubate (Heat/Time)

Acquire T=0 Spectrum

REJECT: Reaction Occurred
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Click to download full resolution via product page

Caption: The "Self-Validating" protocol ensuring the alkyl halide standard does not react with
the analyte during analysis.

Reference Data: Chemical Shifts

The following shifts are for non-deuterated 2-iodobutane in

. For the deuterated variant (
)
signals will appear as multiplets (triplets/septets) due to Carbon-Deuterium coupling (

) and may show a slight isotope shift (

to
ppm).
Position Carbon Type C Shift ( Muttiplictty Multiplicity
ppm) H-decoupled) (Deuterated)
C-2 Methine (CH-I) 36.0 Singlet Septet
Methylene (
C-3 32.4 Singlet Quintet
)
C-4 Methyl (Terminal) 14.2 Singlet Septet
C-1 Methyl (Nexttol)  28.5 Singlet Septet

Note: Data derived from standard organic shift databases and adjusted for heavy-atom effect of
lodine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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